Cas no 1489123-66-1 (Carbamic acid, N-ethyl-N-[1-(3-hydroxyphenyl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-ethyl-N-[1-(3-hydroxyphenyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 1489123-66-1
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5951004
• PubChem ID: 65142817
• Update Time: 2025-06-08

Carbamic acid, N-ethyl-N-[1-(3-hydroxyphenyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-ethyl-N-[1-(3-hydroxyphenyl)ethyl]-, 1,1-dimethylethyl ester
• AKOS014476204
• 1489123-66-1
• tert-butyl N-ethyl-N-[1-(3-hydroxyphenyl)ethyl]carbamate
• tert-Butyl ethyl(1-(3-hydroxyphenyl)ethyl)carbamate
• EN300-4273115

• Inchi： 1S/C15H23NO3/c1-6-16(14(18)19-15(3,4)5)11(2)12-8-7-9-13(17)10-12/h7-11,17H,6H2,1-5H3
• InChI Key： HASODVFXWXIVSS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC)C(C1=CC=CC(O)=C1)C

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 380.8±21.0 °C(Predicted)
• pka: 9.86±0.10(Predicted)

Additional information on Carbamic acid, N-ethyl-N-[1-(3-hydroxyphenyl)ethyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-ethyl-N-[1-(3-hydroxyphenyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 1489123-66-1): A Comprehensive Overview

Carbamic acid, N-ethyl-N-[1-(3-hydroxyphenyl)ethyl]-, 1,1-dimethylethyl ester, identified by its unique CAS No. 1489123-66-1, represents a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic methodologies. The presence of multiple functional groups, including an ester moiety and a hydroxyl substituent, makes it a versatile intermediate for various chemical transformations.

The structural configuration of this compound is pivotal in determining its reactivity and biological activity. The N-ethyl-N-[1-(3-hydroxyphenyl)ethyl] moiety introduces a bulky aromatic ring system, which can influence both the solubility and the interaction with biological targets. Additionally, the 1,1-dimethylethyl ester group enhances the stability of the molecule, making it suitable for long-term storage and handling in laboratory settings. Such structural attributes are often exploited in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing innovative synthetic routes for complex organic molecules like Carbamic acid, N-ethyl-N-[1-(3-hydroxyphenyl)ethyl]-, 1,1-dimethylethyl ester. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to access these molecules with higher efficiency and selectivity. These advancements not only streamline the synthesis process but also open up new avenues for drug discovery.

The pharmacological potential of this compound has been explored in several preclinical studies. Its ability to modulate enzyme activity and interact with biological receptors makes it a promising candidate for treating various diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory drugs. Furthermore, the hydroxyl group present in the structure can serve as a site for further functionalization, allowing for the creation of more diverse pharmacophores.

One of the most intriguing aspects of Carbamic acid, N-ethyl-N-[1-(3-hydroxyphenyl)ethyl]-, 1,1-dimethylethyl ester is its role as a key intermediate in the synthesis of more complex molecules. Its structural features make it an ideal building block for constructing heterocyclic compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The ability to efficiently synthesize these intermediates is crucial for scaling up production and ensuring cost-effectiveness in pharmaceutical manufacturing.

The analytical characterization of this compound is another critical area of study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to elucidate its structure and confirm its purity. These analytical methods not only provide detailed insights into the molecular architecture but also ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

In conclusion, Carbamic acid, N-ethyl-N-[1-(3-hydroxyphenyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 1489123-66-1) stands out as a versatile and significant compound in chemical research and pharmaceutical development. Its unique structural features and potential biological activities make it a valuable asset in both academic laboratories and industrial settings. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play an increasingly important role in advancing our understanding of medicinal chemistry.